Cas no 2137574-49-1 (1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one)

• Product Name: 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one
• CAS No: 2137574-49-1
• MF: C₁₄H₂₅F₃N₂O
• MW: 294.3563144207
• CID: 5297235
• Update Time: 2025-06-13

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one
• 1-Butanone, 1-[4-(aminomethyl)-4-(trifluoromethyl)-1-piperidinyl]-2,3,3-trimethyl-
• 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one

• Inchi： 1S/C14H25F3N2O/c1-10(12(2,3)4)11(20)19-7-5-13(9-18,6-8-19)14(15,16)17/h10H,5-9,18H2,1-4H3
• InChI Key： MBUKSRMQJFTQMP-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CCN(C(C(C)C(C)(C)C)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 2.7
• Topological Polar Surface Area: 46.3

Additional information on 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one

Comprehensive Overview of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one (CAS No. 2137574-49-1)

The compound 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one (CAS No. 2137574-49-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core modified with trifluoromethyl and aminomethyl groups, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, which are hot topics in modern medicinal chemistry.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in CAS No. 2137574-49-1 aligns with this trend, as it improves the compound's lipophilicity and binding affinity. This characteristic is particularly relevant in the development of central nervous system (CNS) drugs, a field where researchers frequently search for novel scaffolds. Additionally, the aminomethyl functionality offers versatility for further derivatization, making it a key building block in high-throughput screening (HTS) libraries.

The synthetic routes for 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one often involve multi-step processes, including reductive amination and N-alkylation reactions. These methods are widely discussed in academic and industrial circles, as evidenced by frequent searches for "efficient synthesis of trifluoromethyl piperidines" and "piperidine derivatives in drug design." The compound's CAS No. 2137574-49-1 is also referenced in patents related to kinase inhibitors and neuroprotective agents, highlighting its commercial and therapeutic relevance.

From an analytical perspective, CAS No. 2137574-49-1 can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods are critical for verifying the compound's purity and structural integrity, which are essential for regulatory compliance and reproducibility in research. The growing interest in quality control (QC) for pharmaceutical intermediates underscores the importance of such analytical protocols.

Beyond pharmaceuticals, 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2,3,3-trimethylbutan-1-one has potential applications in agrochemicals, particularly in the design of herbicides and pesticides. The trifluoromethyl group is known to enhance the activity of agrochemicals, a fact that aligns with the increasing demand for sustainable crop protection solutions. This dual applicability in life sciences and agriculture makes the compound a subject of cross-disciplinary research.

In conclusion, CAS No. 2137574-49-1 represents a promising candidate for further exploration in both medicinal chemistry and agrochemical development. Its structural complexity and functional diversity cater to the evolving needs of researchers, particularly those focused on GPCR modulation and enzyme-targeted therapies. As the scientific community continues to prioritize innovative drug discovery and green chemistry, compounds like this will undoubtedly remain at the forefront of cutting-edge research.